Cas no 112906-45-3 (4,4-diethoxyCyclohexanol)

• Product Name: 4,4-diethoxyCyclohexanol
• CAS No: 112906-45-3
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 2114043
• PubChem ID: 85542049
• Update Time: 2025-04-21

4,4-diethoxyCyclohexanol Chemical and Physical Properties

Names and Identifiers

• 4,4-diethoxyCyclohexanol
• SCHEMBL15866148
• DA-22058
• 112906-45-3

• Inchi： 1S/C10H20O3/c1-3-12-10(13-4-2)7-5-9(11)6-8-10/h9,11H,3-8H2,1-2H3
• InChI Key： MMWHJAXDAJERRG-UHFFFAOYSA-N
• SMILES： O(CC)C1(CCC(CC1)O)OCC

Computed Properties

• Exact Mass: 188.14124450Da
• Monoisotopic Mass: 188.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.7Ų